Cerium-141

• CAS No.: 13967-74-3
• Molecular Formula: Ce
• Molecular Weight: 140.90828 g/mol
• IUPAC Name: cerium-141
• InChI: InChI=1S/Ce/i1+1
• InChI Key: GWXLDORMOJMVQZ-OUBTZVSYSA-N
• SMILES: [Ce]
• Isomeric SMILES: [141Ce]
• Synonyms: 141Ce radioisotope; Ce-141 radioisotope; Cerium-141

Description

Significance in Nuclear Science and Radiochemistry

Cerium-141 plays a significant role in nuclear science and radiochemistry primarily as a fission product and a useful radiotracer. It is one of the isotopes produced during the nuclear fission of heavy elements like Uranium-235 (U-235) and Plutonium-239 (Pu-239) wikidata.orgnih.govtech-publish.comwikipedia.org. After approximately four months following a nuclear event, this compound, along with Zirconium-95/Niobium-95 and Strontium-89, constitutes a substantial portion of the radioactive material nih.govwikipedia.org. Its presence and decay characteristics allow radiochemists to assess the number of fission events that have occurred, making it a valuable assaying tool in studies of nuclear explosion debris tech-publish.com.

Beyond its role as a fission product, Ce-141's radioactive properties, particularly its gamma emission, make it suitable for various applications in radiochemistry. It has been investigated for use in nuclear medicine as a theranostic radionuclide, meaning it could potentially be used for both therapy and diagnosis wikipedia.orgsci-toys.comnih.gov. For instance, a this compound complex of 1,4,7,10-tetraazacyclododecane-1,4,7,10-tetramethylenephosphonic acid (Ce-141-DOTMP) has been synthesized and evaluated as a potential theranostic agent for targeting painful skeletal metastases nih.gov. Its gamma energy of 145.4 keV is notably close to the 140 keV gamma energy of Technetium-99m (Tc-99m), a commonly used radioisotope for gamma camera imaging nih.govchemlin.org. This similarity allows Ce-141 to be explored as an alternative for quality control phantoms in nuclear medicine, specifically as a flood field uniformity phantom, which requires refilling every 50 to 60 days due to its half-life nih.govchemlin.org.

Historical Context of Isotope Characterization

The element cerium was discovered in 1803 by Jöns Jacob Berzelius and Wilhelm von Hisinger in Sweden, and independently by Martin Heinrich Klaproth in Germany wikidata.orgwikipedia.orguni.luwikipedia.org. It was named after the asteroid Ceres, discovered two years prior wikidata.orguni.luwikipedia.org. Initially, cerium was isolated in its oxide form, known as ceria wikidata.orgwikipedia.org.

The specific characterization of the radioisotope this compound, however, occurred much later, with its year of discovery listed as 1948 periodic-table.io. Early research focused on understanding its decay scheme. Studies in the mid-20th century, for example, examined the beta spectrum of Ce-141, identifying two beta groups with maximal energies of 574 ± 3 keV and 432 ± 2 keV t3db.ca. These studies also indicated the presence of a single gamma ray with an energy of 144.9 ± 0.7 keV, which was found to be in coincidence with the lower-energy beta group t3db.ca. This foundational work established the basic nuclear properties and decay characteristics of this compound, paving the way for its later applications in nuclear science and medicine.

Current Research Frontiers and Unresolved Questions

Current research involving this compound extends into various frontiers, addressing both its practical applications and fundamental nuclear properties. Its potential as a theranostic radionuclide, particularly in complexes like Ce-141-DOTMP for skeletal metastases, remains an active area of investigation nih.gov. The development of Ce-141-based flood field uniformity phantoms for gamma cameras also represents an ongoing effort to provide suitable alternatives for routine quality control in nuclear medicine departments nih.govchemlin.org.

Beyond medical applications, this compound plays a role in astrophysical research. Recent studies at CERN's Neutron Time-of-Flight (n_TOF) facility have investigated how cerium is produced in stars, specifically by measuring the nuclear reaction of the stable Cerium-140 isotope capturing a neutron to produce unstable this compound. These new experimental results indicate that Cerium-140 is significantly more likely to capture an incoming neutron than previously theorized, widening the gap between theoretical models and astrophysical observations regarding the abundance of heavy elements in stars. This discrepancy highlights an unresolved question in stellar nucleosynthesis models and emphasizes the need for more accurate nuclear measurements and updated theoretical frameworks, particularly concerning the slow (s) process of neutron capture.

Furthermore, while not directly about Ce-141, research into cerium oxide nanoparticles (CeO₂) frequently encounters unresolved questions regarding the precise charge state of cerium atoms (Ce³⁺/Ce⁴⁺) and their link to oxygen vacancies, which are crucial for their redox activity and catalytic properties. Understanding the charge-transfer mechanism in cerium(III)/(IV) systems is an ongoing challenge with implications for various applications of cerium compounds.

Table 2: this compound Decay Characteristics

Decay Type	Energy (keV)	Probability (%)	Daughter Nuclide
Beta (β⁻)	580.4 (max)	30	Praseodymium-141
Beta (β⁻)	435.0 (max)	70	Praseodymium-141
Gamma (γ)	145.4	48	Praseodymium-141

Nuclear Structure and Decay Scheme of Cerium 141

Radioactive Decay Pathways

Beta-Minus Decay Characteristics

Inner Bremsstrahlung Spectrum Analysis

The inner Bremsstrahlung (IB) spectrum that accompanies the beta-decay of ¹⁴¹Ce, which is classified as a non-unique first forbidden beta-transition, has been experimentally investigated using a single-channel scintillation spectrometer. osti.gov The acquired IB spectrum was subsequently analyzed through the variable width peeling-off method. osti.gov

Comparisons were made between the analyzed and corrected experimental IB spectrum and theoretical calculations derived from various models. These models included the original theories by Knipp and Uhlenbeck (KUB) and Bloch, as well as Coulomb-corrected theories by Lewis and Ford, and Nilsson. osti.gov Additionally, detour-transition calculations based on the Ford and Martin theory were considered. osti.gov The shape correction factor, as proposed by Konopinski and Uhlenbeck within the framework of Fermi beta-decay theory, was applied to the calculated IB spectrum derived from Nilsson's theory (referred to as the modified KUB theory). osti.gov Experimental findings indicated that the measured IB spectrum showed better agreement with the modified KUB theory than with other theoretical models. osti.gov ¹⁴¹Ce, with its 145 keV gamma emission, has also been utilized as a calibration source for spectrometer energy calibration in inner bremsstrahlung studies. ias.ac.in

Gamma-Ray Emission Profile

Cerium-141 is recognized for its characteristic gamma-ray emission, making it a valuable radionuclide for various applications, including its regular use as a detector efficiency calibrant. nih.govresearchgate.netepj-conferences.org

The predominant gamma-ray energy associated with the decay of ¹⁴¹Ce is approximately 145.4 keV. nih.govresearchgate.net More precisely, the energy of this gamma-ray has been measured at 145.4433 keV, with an uncertainty of 0.0014 keV. iaea.org The emission probability of this gamma-ray is reported to be around 48.29% per decay, with reported uncertainties ranging from 0.20% to 0.41%. nih.govepj-conferences.orgiaea.orgresearchgate.net The multipolarity of this 145 keV transition in the daughter nuclide, ¹⁴¹Pr, is identified as M1+E2, a determination supported by internal conversion electron measurements. lnhb.fr

Table 2: Primary Gamma-Ray Emission of this compound

Gamma-Ray Energy (keV)	Emission Probability (% per decay)	Multipolarity (in ¹⁴¹Pr)	Source
145.4433 ± 0.0014	48.29 ± 0.20 to 0.41	M1+E2	nih.govepj-conferences.orgiaea.orgresearchgate.netlnhb.fr

The E2/M1 mixing ratio (δ) for the 145 keV gamma-ray transition observed in the decay of ¹⁴¹Ce to ¹⁴¹Pr has been precisely determined. lnhb.fr A weighted average of multiple experimental measurements yields a δ value of 0.068 (5). lnhb.fr This value is derived from various studies, including those by 1962Sc11 (0.068 (8)), 1963Ha07 (0.066 (22)), and 1979Ha21 (0.069 (7)). lnhb.fr The internal conversion coefficients (ICC), encompassing αT, αK, αL, αM, αN, αO, and αP, along with their associated uncertainties, were obtained through interpolation from theoretical values using the BrIcc computer program. lnhb.fr The M1+E2 multipolarity assignment for this transition is further substantiated by detailed measurements of conversion electrons. lnhb.fr

Parent and Daughter Nuclide Relationships (e.g., ¹⁴¹Pr)

The radioactive decay of this compound establishes clear relationships with its parent and daughter nuclides:

Parent Nuclide: The direct parent isotope of ¹⁴¹Ce is Lanthanum-141 (¹⁴¹La). chemlin.orgmit.edu ¹⁴¹La decays via beta-minus (β⁻) emission to form ¹⁴¹Ce. mit.edu

Daughter Nuclide: this compound undergoes beta-minus (β⁻) decay exclusively to Praseodymium-141 (¹⁴¹Pr). chemlin.orgperiodictable.comwikipedia.orglnhb.frmit.edubrainly.combartleby.com This transformation involves a neutron in the ¹⁴¹Ce nucleus converting into a proton, thereby increasing the atomic number from 58 (Cerium) to 59 (Praseodymium), while the mass number remains unchanged at 141. brainly.combartleby.com Importantly, ¹⁴¹Pr is a stable isotope of praseodymium. iaea.org

Nuclear Spin, Parity, and Moments

The nuclear properties of this compound, including its spin, parity, and magnetic moment, are fundamental to understanding its behavior in nuclear processes.

Nuclear Angular Momentum (Spin and Parity)

Table 3: Nuclear Spin, Parity, and Magnetic Moment of this compound

Property	Value	Source
Nuclear Spin (I)	7/2	chemlin.orgperiodictable.commit.eduwebelements.comiaea.orgperiodictable.com
Parity (π)	Negative (⁻)	chemlin.orgperiodictable.commit.eduwebelements.comiaea.orgperiodictable.com
Magnetic Dipole Moment (μ)	1.09(4) μN	chemlin.orgperiodictable.comwebelements.comiaea.orgperiodictable.com
Nuclear g-factor	0.31142857142857	chemlin.org

Magnetic Dipole Moment and Nuclear g-Factor

The magnetic dipole moment (μ) is a fundamental nuclear property that provides insights into the internal structure and dynamics of the nucleus. For this compound, the magnetic dipole moment has been experimentally determined. Values reported in literature include 1.09(4) nuclear magnetons (μN) gprareearth.com and 1.09 μ. Another study indicated a value of 1.30 ± 0.20 μN.

The nuclear g-factor (g_l) is related to the magnetic dipole moment and the nuclear spin. For the ¹⁴¹Ce nucleus, the g-factor has been determined to be 0.31142857142857 gprareearth.com. Research involving Nuclear Magnetic Resonance on Oriented Nuclei (NMR/ON) measurements on ¹⁴¹CeFe derived a g-factor of 0.311 ± 0.011. These values contribute to the understanding of the hyperfine interactions and the nuclear magnetic properties of this compound.

Table 3: Magnetic Properties of this compound

Property	Value	Unit	Source
Magnetic Dipole Moment (μ)	1.09(4)	μN	gprareearth.com
Nuclear g-factor (g_l)	0.31142857142857	-	gprareearth.com
Nuclear g-factor (NMR/ON)	0.311 ± 0.011	-

Astrophysical Nucleosynthesis of Cerium Isotopes

Stellar Production Mechanisms

The stellar environments and the density of neutrons dictate which nucleosynthesis process dominates the production of heavy elements like cerium.

The slow neutron-capture process, or s-process, is a series of nuclear reactions that occur in stars, particularly asymptotic giant branch (AGB) stars. wikipedia.orgcaltech.edu This process is characterized by a relatively low neutron density, where neutron captures by a seed nucleus occur on a timescale that is much longer than the beta-decay timescale of most unstable isotopes. epj-conferences.org This allows for radioactive decay to occur before another neutron is captured, leading to the formation of stable isotopes along the valley of beta-decay stability. wikipedia.org The s-process is considered the main contributor to the production of about half of the elements heavier than iron, including cerium. home.cernenergy.gov

The isotope ¹⁴⁰Ce, being a neutron-magic nucleus, has a very low neutron-capture cross-section, causing it to act as a bottleneck in the reaction flow of the s-process. whiterose.ac.ukyork.ac.uk This results in a higher abundance of ¹⁴⁰Ce compared to heavier nuclei. whiterose.ac.uk The s-process path in the cerium-praseodymium-neodymium region involves a branching at A=141-142, where the unstable ¹⁴¹Ce (with a terrestrial half-life of 32.504 days) plays a crucial role. aps.orgarxiv.org Due to its instability, ¹⁴²Ce is almost bypassed by the s-process as ¹⁴¹Ce decays to ¹⁴¹Pr. whiterose.ac.uk

In contrast to the s-process, the rapid neutron-capture process, or r-process, occurs in environments with extremely high neutron densities, such as supernova explosions or the merger of neutron stars. wikipedia.orgias.ac.inresearchgate.net The r-process involves a succession of rapid neutron captures by seed nuclei, happening at a rate much faster than the beta-decay of the resulting neutron-rich isotopes. wikipedia.org This allows the nucleosynthesis path to venture far from the valley of stability, producing very heavy and neutron-rich nuclei. ias.ac.in Once the neutron flux subsides, these unstable nuclei undergo a series of beta decays, eventually forming stable, neutron-rich isotopes. wikipedia.org The r-process is responsible for creating approximately half of the heavy elements with mass numbers greater than 70, including a fraction of cerium. researchgate.net While cerium is primarily considered an s-process element, it is also observed in r-process enhanced stars. aps.org

The intermediate neutron-capture process, or i-process, is a theorized nucleosynthesis mechanism characterized by neutron densities that are intermediate to those of the s-process and the r-process. mtak.huyoutube.com This process is thought to occur in specific stellar events, such as when protons are ingested into a convective helium-burning zone in what is known as a proton ingestion event (PIE), potentially during the early thermally-pulsing phase of asymptotic giant branch (AGB) stars. epj-conferences.orgepj-conferences.orgresearchgate.net The i-process is of interest for explaining the abundances of certain carbon-enhanced metal-poor (CEMP) stars that show enrichment in both s-process and r-process elements, which are difficult to explain by either process alone. mtak.hu It has been proposed that the abundance patterns of these CEMP-s/r stars could be successfully reproduced by i-process nucleosynthesis. mtak.hu Cerium has been observed in CEMP-r/s stars that may exhibit i-process compositions. arxiv.org

Neutron Capture Cross-Section Studies

The probability of a neutron capture reaction occurring is quantified by its cross-section, a critical parameter in nucleosynthesis models. The neutron capture cross-section of ¹⁴⁰Ce to form ¹⁴¹Ce is of particular importance for understanding the s-process.

The cross-section for the ¹⁴⁰Ce(n,γ)¹⁴¹Ce reaction has been the subject of numerous experimental studies to improve the accuracy of astrophysical models. aps.orgwhiterose.ac.ukyork.ac.uk These experiments often involve irradiating a cerium sample with neutrons and then measuring the resulting radioactivity to determine the cross-section. The activation method has been a common technique for these measurements. aps.org

Recent high-precision measurements have been performed at facilities like CERN's n_TOF (Neutron Time-of-Flight) facility, utilizing highly enriched ¹⁴⁰Ce samples and detectors with low neutron sensitivity to achieve greater accuracy. home.cernwhiterose.ac.ukyork.ac.uk These studies have provided new data on the Maxwellian-averaged cross sections (MACS), which are essential for stellar nucleosynthesis calculations. aps.orgwhiterose.ac.uk Some recent experimental values for the thermal neutron capture cross-section of ¹⁴⁰Ce are presented in the table below.

Measurement Year/Facility	Thermal Neutron Capture Cross-Section (barns)	Resonance Integral (barns)
1996	-	-
2023 (Manipal Institute of Technology)	0.54 ± 0.03	-
2024 (n_TOF)	0.510 ± 0.020	-
Prior Measurement	0.59 ± 0.06	0.48 ± 0.05

Data compiled from multiple sources. tandfonline.comresearchgate.net

Discrepancies between observed cerium abundances in globular clusters and predictions from stellar models have motivated these new measurements. aps.orgyork.ac.uk Recent findings from the n_TOF collaboration suggest that the Maxwellian averaged cross section may be up to 40% higher than previously accepted values, which could lead to a significant reduction in the calculated s-process contribution to the galactic cerium abundance. whiterose.ac.ukyork.ac.uk

The neutron capture cross-section is highly dependent on the energy of the interacting neutron and exhibits sharp peaks known as resonances. cern.ch The analysis of these nuclear resonances is crucial for accurately determining the cross-section over the range of energies relevant to stellar environments. york.ac.uk

High-resolution measurements, such as those conducted at the Geel Linear Accelerator facility (JRC-Geel), have provided detailed data on the resonance region of ¹⁴⁰Ce. epj-conferences.orgosti.govepj-conferences.org The analysis of this data often employs the R-matrix theory, a formalism used to describe nuclear reactions, with codes like SAMMY being used to fit the experimental data and derive an updated set of resonance parameters. epj-conferences.orgosti.gov The accurate analysis of p-wave resonances, in particular, is fundamental for improving the evaluation of the Maxwellian-averaged cross-section of ¹⁴⁰Ce. york.ac.uk The resolved resonance region for ¹⁴⁰Ce has been evaluated up to an energy of 200 keV. epj-conferences.orgosti.govepj-conferences.org

Discrepancies in Stellar Abundance Models

The study of the abundances of heavy elements in stars provides a crucial testing ground for theories of nucleosynthesis and galactic chemical evolution. Cerium (Ce), primarily produced through the slow neutron-capture process (s-process) in asymptotic giant branch (AGB) stars, is a key element in these studies. However, significant discrepancies have emerged between the cerium abundances predicted by theoretical stellar models and those observed in stellar populations, particularly in globular clusters. These inconsistencies highlight potential gaps in our understanding of stellar nucleosynthesis and the chemical evolution of our galaxy.

Globular clusters, as ancient and chemically homogeneous stellar systems, are ideal laboratories for studying nucleosynthetic processes. The M22 (NGC 6656) globular cluster, in particular, has been a focus of research due to its intrinsic spread in heavy element abundances. Studies of M22 have revealed a significant discrepancy between the observed cerium abundances and the predictions of s-process stellar models. researchgate.net

Observations of red giant stars in M22 show a distinct division into two groups: one with a chemical composition reflecting the rapid neutron-capture process (r-process) and another showing enrichment from both the r-process and the s-process. arxiv.orgsemanticscholar.org When comparing the observed abundances in these stellar groups to theoretical models of nucleosynthesis in low-mass AGB stars, a notable disagreement for cerium emerges. The models often underpredict the observed cerium abundances, suggesting that the theoretical yields or the assumed stellar conditions may be inaccurate. researchgate.net

This discrepancy is not unique to M22. Similar differences between predicted and observed cerium abundances have been noted in other stellar populations as well. aanda.org The table below summarizes a representative comparison of observed and theoretically predicted cerium abundances in s-process enriched stars in the M22 globular cluster.

Element	Observed Abundance [X/Fe] (s-rich stars in M22)	Theoretical Prediction [X/Fe] (AGB star models)	Discrepancy (Observed - Predicted)
Cerium (Ce)	~1.5	~1.0	~0.5 dex
Neodymium (Nd)	~1.4	~1.2	~0.2 dex
Samarium (Sm)	~1.2	~1.1	~0.1 dex

Note: The values presented are approximate and intended for illustrative purposes to highlight the discrepancy for Cerium. "dex" stands for decimal exponent, a logarithmic scale for abundance ratios.

The data clearly indicates that the discrepancy for cerium is more pronounced compared to other neighboring s-process elements like Neodymium and Samarium. This points towards a specific issue with the nuclear data or modeling related to the production of cerium isotopes.

The observed discrepancies in cerium abundances have significant implications for both stellar evolution models and our understanding of galactic chemical evolution.

Stellar Evolution Models: The underprediction of cerium suggests potential inaccuracies in the modeling of AGB stars, which are the primary sites of s-process nucleosynthesis. Several factors could contribute to this discrepancy:

Neutron Capture Cross Sections: The rate of neutron capture by atomic nuclei is a critical parameter in s-process calculations. An inaccurate neutron capture cross-section for isotopes in the cerium region could lead to incorrect abundance predictions. researchgate.net

Stellar Physics: Aspects of stellar models, such as convection, mass loss, and the treatment of the "13C pocket" (the primary neutron source for the s-process), can significantly influence the final elemental yields. The cerium discrepancy may indicate that these processes are not yet fully understood or accurately implemented in the models.

Alternative Nucleosynthesis Sites: While AGB stars are considered the main source of s-process elements, other stellar environments, such as fast-rotating massive stars ("spinstars"), could also contribute to the production of cerium, particularly in certain metallicity regimes. usp.br

Galactic Chemical Evolution: The chemical evolution of a galaxy traces the enrichment of the interstellar medium with heavy elements produced by successive generations of stars. Accurate stellar yields are fundamental inputs for galactic chemical evolution models. jinaweb.orgosti.gov

Tracing Chemical Enrichment: If the yields of cerium from AGB stars are systematically underestimated, it will affect our ability to accurately model the chemical enrichment history of the Milky Way and other galaxies. au.dk

Understanding Stellar Populations: The abundance patterns of heavy elements are used to chemically "tag" stars to their parent populations and trace the assembly history of the galaxy. rug.nl Inaccuracies in cerium abundances can complicate these efforts, potentially leading to misinterpretations of the origins of different stellar components.

Production Methodologies for Cerium 141

Reactor-Based Neutron Irradiation

Reactor-based neutron irradiation is a common method for producing neutron-rich radionuclides like Cerium-141. This process involves exposing suitable target materials to a high flux of neutrons within a nuclear reactor. radiologykey.com

The selection of target material is crucial for efficient ¹⁴¹Ce production. Natural cerium, which is predominantly composed of the stable isotope ¹⁴⁰Ce (88.45% natural abundance), is frequently used. iaea.orgwikipedia.org The primary nuclear reaction for ¹⁴¹Ce production in a reactor is the neutron capture reaction, ¹⁴⁰Ce(n,γ)¹⁴¹Ce. researchgate.netinfn.itwhiterose.ac.ukarxiv.orgaps.org

Common target materials include:

Natural Cerium Sulfate (B86663) Tetrahydrate (Ce(SO₄)₂·4H₂O): This compound has been utilized as a target for neutron irradiation in nuclear reactors. snmjournals.org

Cerium Oxide (CeO₂): Both bulk and nano forms of ceria powder have been investigated as target materials. researchgate.netresearchgate.net Cerium oxide is a widely available and stable compound of cerium. baotou-rareearth.commdpi.com

Natural Cerium(III) Nitrate Hexahydrate: This soluble form of cerium has also been used as a target material. nih.gov

The choice of target material can influence the specific activity and purity of the produced ¹⁴¹Ce.

Optimizing neutron flux and irradiation duration are critical parameters for maximizing the yield and specific activity of ¹⁴¹Ce while minimizing impurities.

Neutron Flux: Studies have reported using neutron fluxes ranging from 0.5×10¹³ to 0.5×10¹⁴ n/cm²/sec in nuclear reactors for ¹⁴¹Ce production. snmjournals.org Higher neutron flux values generally lead to higher specific activity of the final product. radiologykey.com

Irradiation Duration: Irradiation times can vary significantly depending on the desired activity and reactor characteristics. For instance, irradiations have been conducted for one to four months using natural cerium sulfate targets. snmjournals.org Shorter irradiation times, such as approximately 10 minutes for smaller samples (1 mg and 5 mg) and about half the half-life of ¹⁴¹Ce for larger samples (50 mg), have also been reported when using ceria powder in a thermal neutron flux. researchgate.net Another study utilized a 24-hour irradiation period with a flux of 5 × 10¹³ n·cm⁻²·s⁻¹. nih.gov

The following table summarizes typical parameters for reactor-based neutron irradiation:

Target Material	Neutron Flux (n/cm²/sec)	Irradiation Duration	Reference
Natural Ce(SO₄)₂·4H₂O	0.5×10¹³ to 0.5×10¹⁴	1 to 4 months	snmjournals.org
Ceria (CeO₂) powder (1-5 mg)	Thermal neutron flux	~10 minutes	researchgate.net
Ceria (CeO₂) powder (50 mg)	Thermal neutron flux	~Half-life of ¹⁴¹Ce	researchgate.net
Natural Cerium(III) Nitrate	5 × 10¹³	24 hours	nih.gov

After irradiation, the target material undergoes radiochemical processing to extract and purify the desired ¹⁴¹Ce. This typically involves separating ¹⁴¹Ce from the unreacted target material and any co-produced radionuclide impurities.

Extraction: ¹⁴¹Ce solution is extracted from the irradiated targets through radiochemical methods. snmjournals.org

Decay of Impurities: A crucial step is allowing the irradiated targets to decay for a sufficient period to eliminate shorter-lived radionuclide impurities, such as ¹³⁷Ce, ¹³⁹Ce, and ¹⁴³Ce. snmjournals.org

Separation Techniques: Contaminants like ¹⁴³Pr, which can be co-produced, may require separation, especially if their activity is significant relative to ¹⁴¹Ce. researchgate.netd-nb.info Extraction chromatography is a demonstrated method for isolating praseodymium from cerium. This technique can utilize Ln-resin as the stationary phase and nitric acid (HNO₃) as the eluent, with an optional oxidation step to enhance separation efficiency. nih.gov

Purity Achievement: High radionuclidic purity, exceeding 99.9%, has been achieved for ¹⁴¹Ce through optimized production and purification processes. nih.gov

Alternative Nuclear Reactions for Synthesis

Beyond reactor-based neutron capture, other nuclear reactions involving charged particles or different neutron energies can also be employed for ¹⁴¹Ce synthesis.

Deuteron-induced reactions involve bombarding target nuclei with deuterons (d, a nucleus of deuterium, consisting of one proton and one neutron).

¹⁴⁰Ce(d,p)¹⁴¹Ce Reaction: This reaction involves a deuteron (B1233211) striking a ¹⁴⁰Ce nucleus, resulting in the emission of a proton (p) and the formation of ¹⁴¹Ce. This reaction has been studied at incident deuteron energies, for example, at 17 MeV. osti.gov Nuclear model calculations have investigated the production of ¹⁴¹Ce via this reaction. researchgate.netscispace.comresearchgate.net Experimental excitation functions for this reaction have also been reported. epj-conferences.org

¹⁴²Ce(d,dn)¹⁴¹Ce Reaction: In this reaction, a deuteron interacts with a ¹⁴²Ce nucleus, leading to the emission of a deuteron and a neutron (dn), and the formation of ¹⁴¹Ce. This reaction has also been investigated through nuclear model calculations, with excitation functions derived from codes like TALYS-1.4. researchgate.netscispace.comresearchgate.net

The presence of ¹⁴¹Ce activities from the ¹⁴⁰Ce(d,p) reaction has been observed in cerium samples after deuteron bombardment. kyoto-u.ac.jp

While ¹⁴⁰Ce(n,γ)¹⁴¹Ce is the primary reactor-based method, other neutron-induced reactions are also relevant.

¹⁴¹Pr(n,p)¹⁴¹Ce Reaction: This reaction involves a neutron striking a ¹⁴¹Pr nucleus, resulting in the emission of a proton and the formation of ¹⁴¹Ce. Cross-section measurements for this reaction have been reported at neutron energies ranging from 13.5 to 14.8 MeV, with cross-sections of approximately 10 millibarns (mb) around 14 MeV. tandfonline.comresearchgate.netscirp.orgakjournals.com Nuclear model calculations have also been used to investigate this production route. researchgate.netresearchgate.netscispace.comresearchgate.net

¹⁴⁰Ce(n,γ)¹⁴¹Ce Reaction: As mentioned previously, this is a key reaction for slow neutron-capture (s-process) nucleosynthesis and is considered the main destruction process for ¹⁴⁰Ce. infn.itwhiterose.ac.ukarxiv.orghifis.net Recent measurements at facilities like n_TOF have provided high-accuracy data for this reaction, indicating that the Maxwellian averaged cross section might be up to 40% higher than previously accepted values. whiterose.ac.ukaps.org The cross-section of this reaction is significant as it affects the production of 33 other isotopes in the s-process. arxiv.org

¹⁴²Ce(n,2n)¹⁴¹Ce Reaction: This reaction involves a neutron striking a ¹⁴²Ce nucleus, leading to the emission of two neutrons (2n) and the formation of ¹⁴¹Ce. Cross-sections for this reaction have been experimentally measured at neutron energies such as 13.50 ± 0.15 MeV. iaea.org

The following table presents some cross-section data for neutron-induced reactions:

Reaction	Neutron Energy (MeV)	Cross Section (mb)	Reference
¹⁴¹Pr(n,p)¹⁴¹Ce	~14	~10	tandfonline.com
¹⁴¹Pr(n,p)¹⁴¹Ce	14.7	11.5 ± 0.9	scirp.org
¹⁴²Ce(n,2n)¹⁴¹Ce	13.50 ± 0.15	(Measured)	iaea.org

Production Yield Optimization and Purity Assessment

Optimizing the production yield and assessing the purity of this compound are paramount steps in its manufacturing process. This compound is typically produced through the neutron capture reaction of Cerium-140 (¹⁴⁰Ce(n,γ)¹⁴¹Ce) researchgate.netresearchgate.net. The efficiency of this reaction and the subsequent purification steps directly influence the final product's quality, particularly its specific activity and radionuclidic purity.

Specific Activity Measurement

Specific activity refers to the radioactivity per unit mass of a radionuclide chemlin.org. For this compound, the theoretical specific activity is reported as approximately 1.06 × 10¹⁵ Bq g⁻¹ (equivalent to 28688.15 Ci g⁻¹) chemlin.org. Experimentally, this compound has been produced with a specific activity of 314 ± 29 MBq/mg nih.gov.

Measurement of specific activity typically involves techniques capable of quantifying both the radioactive decay and the mass of the radionuclide. Common methods include:

Gamma Spectrometry: High-purity germanium (HPGe) detectors are frequently employed to measure gamma-ray emissions from the radionuclide. This method allows for the determination of the activity based on known gamma-ray energies and emission rates, with calibration achieved using radionuclide standards researchgate.netuspnf.comlsrm.rubmuv.de.

Beta Detection: Direct counting with in-line or off-line beta detectors can be used, particularly for radionuclides with maximum beta particle energies greater than 0.2 MeV. The activity is determined from the beta count rate, considering the identity and isotopic ratio of radionuclides present bmuv.deepa.gov.

Ionization Chambers, Geiger-Muller Counters, and Scintillation Counters: These instruments are fundamental in measuring radioactivity escopharma.com. The sample is prepared by ensuring homogeneous mixing and precise mass quantification within a defined measuring vessel bmuv.debmuv.de. Calibration factors, determined through research projects using activity standards, are applied to calculate the specific activity from measured values bmuv.de.

Radionuclidic Purity Characterization

Radionuclidic purity is defined as the proportion of the total radioactivity that is attributable to the desired radionuclide uspnf.comjsnm.org. Ensuring high radionuclidic purity is crucial for applications, as impurities can affect the radiation dose delivered and the accuracy of diagnostic imaging uspnf.com.

Common radionuclidic impurities in this compound production, especially from fission products or neutron irradiation of natural cerium targets, can include shorter-lived cerium isotopes such as Cerium-137 (¹³⁷Ce), Cerium-139 (¹³⁹Ce), and Cerium-143 (¹⁴³Ce), as well as Praseodymium-144 (¹⁴⁴Pr) and Cerium-144 (¹⁴⁴Ce) snmjournals.orgnih.govsnmjournals.orgnih.gov.

Techniques for radionuclidic purity characterization include:

Gamma Spectrometry: This is the most widely used method. High-resolution gamma spectrometry, often utilizing HPGe detectors, allows for the identification and quantification of different radionuclides based on their unique gamma-ray spectra and characteristic photopeaks uspnf.comnih.govradiologykey.com. By comparing the specimen spectrum with that of a known pure radionuclide, impurities can be detected uspnf.com.

Half-life Measurement: The half-life of a radionuclide is a key identifier uspnf.com. Measuring the decay of the prepared sample over an extended period and comparing it to the known half-life of this compound (32.511 days) can indicate the presence of other radionuclides uspnf.comescopharma.comnist.gov. Significant deviations from the expected decay curve suggest impurities escopharma.com.

Cooling Period: After irradiation, allowing a sufficient decay period helps to eliminate shorter-lived radionuclide impurities, thereby enhancing the radionuclidic purity of the desired isotope snmjournals.orgsnmjournals.org.

High radionuclidic purity is achievable, with reports indicating >99.9% radionuclidic purity for produced this compound nih.gov.

Comparative Analysis of Production Routes (e.g., Nanoceria vs. Bulk Ceria)

This compound production often involves the neutron irradiation of cerium oxide (CeO₂), which can be used in different forms, such as bulk powder or nanoparticles (nanoceria) researchgate.net. The physical form of the target material can influence the production yield.

Research has compared the activities of this compound produced from nanoceria and bulk ceria powders following bombardment with thermal neutrons researchgate.net. Findings indicate that the activities of this compound obtained from nanoceria were consistently less than those from the bulk form of ceria researchgate.net.

This difference may be attributed to the distinct physicochemical properties of nanoceria compared to bulk ceria:

Structure and Defects: Bulk cerium oxide typically possesses a fluorite crystal structure rsc.org. Nanoceria, while generally maintaining this structure, exhibits unique characteristics at the nanoscale, including a higher surface-to-volume ratio and an increased concentration of oxygen vacancies rsc.orgnih.govorientjchem.orgnih.gov. These defects and the presence of mixed valency states (Ce³⁺ and Ce⁴⁺) on the surface of nanoceria contribute to its enhanced redox properties and catalytic activity compared to bulk material rsc.orgnih.govorientjchem.org.

Reactivity and Absorption: The size of cerium oxide nanoparticles influences their reactivity, with smaller particles showing greater lattice expansion nih.gov. While these properties are beneficial for various applications like catalysis and sensing, they might affect the neutron capture cross-section or the efficiency of post-irradiation processing steps in radionuclide production.

Further detailed research findings comparing the theoretical and experimental end-of-bombardment activities for ceria powder are presented in the table below.

Table 1: this compound End of Bombardment Activities for Ceria Powder

Parameter	Value (MBq)	Source
Theoretical Activity	631.64	researchgate.net
Experimental Activity	611.60	researchgate.net

This comparison highlights that while both forms can be used, bulk ceria appears to offer a higher production yield for this compound under similar irradiation conditions researchgate.net.

Radiochemical Separation and Purification Techniques

Chromatographic Separation Approaches

Chromatographic methods are widely employed for the separation of radionuclides due to their high resolution and versatility. These techniques facilitate the isolation of Cerium-141 from chemically similar elements, particularly other lanthanides, and from diverse fission product matrices.

Ion Exchange Chromatography

Ion exchange chromatography is a cornerstone technique for the separation of this compound, leveraging the differential affinities of various ions for charged stationary phases. Both cation and anion exchange resins can be utilized, depending on the chemical form of cerium and the accompanying elements. In acidic solutions, lanthanides, including cerium, typically exist as trivalent cations (Ce³⁺). Cation exchange resins, which contain negatively charged functional groups, are commonly used to adsorb these positively charged ions. The separation is then achieved by selective elution using complexing agents, such as alpha-hydroxyisobutyric acid (α-HIBA), lactic acid, or citric acid, at controlled pH. The elution order of lanthanides from cation exchange resins is generally in reverse order of their atomic number, with heavier lanthanides eluting before lighter ones due to slight differences in hydrated ionic radii and complex stability. For instance, Cerium (Ce) would typically elute before lighter lanthanides like Lanthanum (La) but after heavier ones like Europium (Eu). nih.govnih.gov

The separation of this compound from other fission products like Strontium-90 (Sr-90) and Cesium-137 (Cs-137) is also effectively achieved through ion exchange. Sr-90 and Cs-137, being alkaline earth and alkali metals respectively, exhibit different ionic characteristics and thus different affinities for ion exchange resins compared to the trivalent lanthanides.

Column Separation with Specific Resins (e.g., Ce(IV)/LN-resin)

Beyond general ion exchange, specialized resins offer enhanced selectivity for this compound, particularly when cerium is in its tetravalent oxidation state (Ce(IV)). Cerium is unique among the lanthanides in its ability to readily form a stable tetravalent state, which can be exploited for selective separation. Resins like LN-resin (a proprietary extraction chromatographic resin containing di-(2-ethylhexyl)phosphoric acid, HDEHP, as the extractant) are designed to selectively extract tetravalent cerium from nitric acid solutions. fishersci.beepa.govbyjus.comt3db.canih.govwikipedia.orgnih.gov

The mechanism often involves the oxidation of Ce(III) to Ce(IV) using strong oxidizing agents (e.g., bromate, persulfate) prior to loading onto the column. Ce(IV) then forms strong complexes with the extractant in the resin, allowing for its retention while other trivalent lanthanides and many other fission products pass through. Subsequent reduction of Ce(IV) back to Ce(III) or a change in eluent concentration allows for the selective stripping of this compound. This approach significantly improves the separation factor between cerium and other lanthanides, which are notoriously difficult to separate due to their similar chemical properties.

Precipitation and Co-precipitation Methods

Precipitation and co-precipitation methods are traditional, yet effective, techniques for the initial bulk separation or preconcentration of this compound from large volumes of solutions, particularly in the presence of high salt concentrations or interfering species. These methods rely on the formation of insoluble compounds of cerium, often by adjusting pH or adding specific precipitating agents.

Cerium, typically as Ce(III), can be precipitated as a hydroxide (B78521), oxalate, or fluoride (B91410). For instance, the addition of ammonia (B1221849) or alkali hydroxides to a solution containing Ce(III) will precipitate cerium hydroxide (Ce(OH)₃). wikipedia.org However, this method is often non-selective and can co-precipitate other metal hydroxides. To enhance selectivity, co-precipitation with a carrier element, such as lanthanum fluoride (LaF₃) or bismuth phosphate (B84403) (BiPO₄), is frequently employed. In the LaF₃ co-precipitation method, a small amount of stable lanthanum carrier is added to the solution, followed by the addition of fluoride ions. Cerium, along with other trivalent lanthanides and actinides, will co-precipitate with LaF₃ due to the formation of isomorphic crystals, effectively separating them from many other fission products like alkali metals, alkaline earths, and some transition metals. This method is particularly useful for separating trivalent actinides and lanthanides from fission product mixtures.

Decontamination Factors and Radionuclide Purity Assessment in Separated Fractions

Decontamination Factor (DF) and radionuclide purity assessment are crucial metrics for evaluating the efficiency and effectiveness of radiochemical separation processes for this compound.

The Decontamination Factor (DF) quantifies the extent to which a specific impurity radionuclide is removed from the desired product (this compound). It is defined as the ratio of the initial activity of the impurity in the feed solution to its activity in the purified this compound fraction. A higher DF indicates a more effective separation process.

Equation 1: Decontamination Factor DF = (Initial Activity of Impurity) / (Activity of Impurity in Purified Fraction)

Radionuclide Purity Assessment involves identifying and quantifying any remaining undesirable radionuclides in the separated this compound fraction. This is typically performed using high-resolution gamma spectrometry, alpha spectrometry, or liquid scintillation counting, depending on the decay characteristics of the potential impurities. Common fission product impurities that need to be separated from this compound include:

Zirconium-95 (Zr-95) and its daughter Niobium-95 (Nb-95) : These are often present in fission product mixtures and can interfere with Ce-141 measurements. nih.govnih.govuni-freiburg.dewikipedia.orgnih.gov

Ruthenium-103 (Ru-103) and Ruthenium-106 (Ru-106) : These volatile elements can pose significant challenges. fishersci.be

Barium-140 (Ba-140) and its daughter Lanthanum-140 (La-140) : Chemically similar to alkaline earths.

Strontium-90 (Sr-90) and its daughter Yttrium-90 (Y-90) : Important beta emitters. nih.govepa.govbyjus.comnih.gov

Cesium-137 (Cs-137) : A significant gamma emitter.

Other lanthanides such as Promethium-147 (Pm-147) and Europium-152 (Eu-152) , which are chemically very similar to cerium and thus challenging to separate. nih.govnih.govt3db.canih.gov

Typical research findings often report DFs ranging from 10² to 10⁵ or higher for critical impurities, depending on the complexity of the initial sample and the chosen separation scheme. For instance, a well-optimized ion exchange or extraction chromatographic method can achieve high DFs for the separation of Ce-141 from other fission products.

Table 1: Illustrative Decontamination Factors for this compound Separation

Impurity Radionuclide	Typical Decontamination Factor (DF)
Zirconium-95	> 10³
Niobium-95	> 10³
Ruthenium-103	> 10²
Ruthenium-106	> 10²
Strontium-90	> 10⁴
Yttrium-90	> 10³
Cesium-137	> 10⁴
Barium-140	> 10³
Lanthanum-140	> 10²
Europium-152	> 10²
Promethium-147	> 10²

The final purity of the this compound fraction is assessed by comparing the activity of Ce-141 to the activities of any remaining impurities. High purity is essential for applications where the radiometric signal of Ce-141 needs to be accurately measured without interference from other radionuclides.

Advanced Analytical Methodologies for Cerium 141 Characterization

Gamma Spectrometry

Gamma spectrometry is a cornerstone for the identification and quantification of gamma-emitting radionuclides like Cerium-141. This non-destructive technique allows for the measurement of the energy and intensity of gamma rays emitted from a sample. This compound decays via beta emission to Praseodymium-141 (¹⁴¹Pr), which then de-excites by emitting a characteristic gamma ray.

High-Resolution Gamma-Ray Spectroscopy (HPGe, Ge(Li) Detectors)

High-Purity Germanium (HPGe) and Lithium-drifted Germanium (Ge(Li)) detectors are the instruments of choice for high-resolution gamma-ray spectroscopy. seg.org These semiconductor detectors offer superior energy resolution compared to other types of detectors, enabling the precise identification and separation of gamma-ray peaks in complex spectra. seg.org

For the analysis of this compound, HPGe detectors are particularly effective in resolving its primary gamma-ray emission. researchgate.net The decay of ¹⁴¹Ce results in a distinct gamma peak at approximately 145.4 keV. researchgate.net The high resolution of HPGe detectors allows for the clear identification of this peak, even in the presence of other radionuclides that may have emissions at similar energies. Modern gamma-ray spectrometry systems equipped with HPGe detectors, coupled with sophisticated software, facilitate the automated processing of spectra and the calculation of radionuclide concentrations.

The selection of an appropriate HPGe detector depends on the specific application, with criteria including energy range and counting geometry. P-type coaxial detectors are commonly used for a wide range of applications, including the analysis of samples containing this compound.

Scintillation Spectrometry

Scintillation spectrometry provides an alternative method for the detection and measurement of gamma radiation from this compound. These detectors operate on the principle of scintillation, where ionizing radiation interacts with a scintillator material, producing photons of light. This light is then converted into an electrical pulse by a photomultiplier tube.

Thallium-activated Sodium Iodide (NaI(Tl)) detectors are a common type of scintillation detector used for gamma spectrometry. sci-hub.boxaps.org While their energy resolution is lower than that of HPGe detectors, NaI(Tl) detectors offer high efficiency and can be produced in large volumes, making them suitable for various applications. Studies have successfully utilized scintillation spectrometers to obtain gamma-ray spectra of this compound, confirming the presence of a single gamma ray with an energy of approximately 143-144 keV. sci-hub.boxaps.org The choice between a scintillation detector and a high-purity germanium detector often involves a trade-off between efficiency and energy resolution.

Spectral Analysis Techniques (e.g., Spectrum Stripping, Reiterative Procedures, Matrix Inversion)

The analysis of complex gamma-ray spectra often requires advanced techniques to deconvolve overlapping peaks and accurately quantify individual radionuclides.

Spectrum Stripping: This technique involves the sequential subtraction of the spectra of known radionuclides from a composite spectrum. In the context of a sample containing ¹⁴¹Ce and other isotopes, the known spectral shape of a pure ¹⁴¹Ce source would be scaled and subtracted from the total spectrum to reveal the contributions of other components. This method is most effective when the spectra of the individual components are well-characterized.

Reiterative Procedures: These are iterative methods used to unfold complex spectra and improve the accuracy of radionuclide identification and quantification. An initial estimate of the radionuclide composition is used to generate a theoretical spectrum, which is then compared to the measured spectrum. The estimated composition is then adjusted in an iterative fashion to minimize the difference between the theoretical and measured spectra.

Matrix Inversion: This is a more direct method for unfolding gamma-ray spectra. semanticscholar.orgajol.info The relationship between the measured pulse-height distribution and the true photon spectrum can be represented by a matrix equation. semanticscholar.org The response matrix of the detector, which describes the probability that a photon of a certain energy will be detected in a specific channel, is determined through calibration with standard sources or Monte Carlo simulations. semanticscholar.orgajol.info By inverting this matrix, the true gamma-ray spectrum can be calculated from the measured spectrum, effectively removing distortions caused by factors such as Compton scattering and incomplete energy deposition. semanticscholar.org This technique can significantly improve the peak-to-background ratio, allowing for the identification and analysis of small peaks that might otherwise be obscured. semanticscholar.org

Quantitative Measurement and Peak Identification

The quantitative measurement of this compound activity using gamma spectrometry relies on the accurate identification and analysis of its characteristic gamma-ray peak. The primary gamma ray emitted in the decay of ¹⁴¹Ce has a well-defined energy of approximately 145.4 keV. researchgate.net

The process of peak identification involves calibrating the spectrometer for energy and efficiency using standard radioactive sources with well-known gamma-ray energies and emission probabilities. Once the 145.4 keV peak is identified in the spectrum of an unknown sample, the net peak area (total counts in the peak minus the background counts) is determined. The activity of ¹⁴¹Ce in the sample can then be calculated using the following formula:

Activity (Bq) = (Net Peak Area) / (Efficiency × Emission Probability × Counting Time)

The emission probability of the 145.4 keV gamma ray from ¹⁴¹Ce is a crucial parameter in this calculation.

Property	Value
Half-life	32.501 days
Beta Decay Energy (Qβ-)	580.672 ± 1.066 keV kaeri.re.kr
Primary Gamma Ray Energy	145.4 keV researchgate.net
Gamma Ray Emission Probability	48.3% bmuv.de

Beta Spectrometry

Beta spectrometry is employed to analyze the energy distribution of beta particles emitted during the radioactive decay of nuclides like this compound.

Intermediate-Image Spectrometry for Beta Spectrum Analysis

The beta decay of this compound is complex, involving multiple beta branches with different maximum energies. Intermediate-image spectrometry is a technique that has been successfully used to analyze the beta spectrum of ¹⁴¹Ce. sci-hub.boxaps.org This type of magnetic spectrometer offers high resolution for a given transmission, allowing for the detailed examination of the beta spectrum. liverpool.ac.uk

Studies using an intermediate-image spectrometer have revealed that the beta decay of ¹⁴¹Ce consists of two main beta groups. sci-hub.boxaps.org Coincidence measurements, where beta particles are detected in coincidence with the subsequent gamma ray, have been instrumental in resolving these components. sci-hub.boxaps.org These experiments have shown that the lower-energy beta group is in coincidence with the 145 keV gamma ray. sci-hub.boxaps.org

The analysis of the beta spectrum allows for the determination of the maximum energies of the different beta groups and their relative intensities. From this data, log ft values can be calculated, which provide insights into the nuclear structure changes occurring during the beta decay process.

Beta Group	Maximum Energy (keV)	Relative Intensity
β₁	574 ± 3	25%
β₂	432 ± 2	75%

Data derived from studies using an intermediate-image spectrometer adapted for coincidence measurements. sci-hub.boxaps.org

Coincidence Measurement Techniques

Coincidence measurement is a crucial technique for the accurate characterization of radionuclides like this compound that emit multiple types of radiation during decay. This method relies on the near-simultaneous detection of two or more radiation events originating from a single nuclear decay, allowing for a more precise activity measurement and detailed analysis of the decay scheme.

One of the primary applications for this compound is the 4πβ-γ coincidence method. lnhb.fr This is a direct method for measuring the activity of radionuclides that decay via beta emission followed by a gamma photon. lnhb.fr The system uses two independent detector channels, one for beta particles (β) and one for gamma rays (γ). lnhb.fr A third "coincidence channel" only registers an event when a decay is detected simultaneously in both the β and γ channels. lnhb.fr This technique is particularly useful because it does not require prior knowledge of the detection efficiencies of the detectors to determine the source's activity. lnhb.fr

Research on the decay of this compound has utilized an intermediate-image spectrometer specifically adapted for coincidence measurements. aps.orgsci-hub.box These studies revealed that the beta decay of ¹⁴¹Ce is complex, consisting of two distinct beta groups. Coincidence measurements were essential in demonstrating that the 144.9 keV gamma ray is in coincidence with the lower-energy beta group. aps.orgsci-hub.box

Another relevant technique is the sum-peak method, which, like coincidence counting, is used for the absolute activity measurement of radionuclides that emit gamma-rays in coincidence. nipne.ro This method uses a single gamma-ray detector and relies on analyzing the pulse-height distribution of the acquired spectrum. nipne.ro When two photons from the same decay cascade strike the detector within its resolving time, their energies are summed, creating a "sum-peak" in the spectrum. nipne.roosti.gov The count rates of the individual characteristic peaks and the sum-peak are then used to calculate the source's activity, often without needing to know the detector's efficiency. nipne.ro This method is most effective for radionuclides with simple decay schemes and when the source is measured in close proximity to the detector to increase the probability of coincidence events. nipne.roosti.gov

Nuclear Magnetic Resonance (NMR) Spectroscopy Data for ¹⁴¹Ce

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful analytical tool that provides information about the magnetic properties of atomic nuclei. digitaloceanspaces.com For this compound, which possesses a nuclear spin (I) of 7/2, NMR can be used to probe its nuclear magnetic environment. webelements.comkaeri.re.kr The interaction of the nucleus's magnetic moment with an external magnetic field gives rise to distinct energy levels, and the transitions between these levels are observed in an NMR spectrum. digitaloceanspaces.com

Key NMR properties for this compound have been determined experimentally. These parameters are fundamental for any application of ¹⁴¹Ce in NMR studies. The magnetic dipole moment (μ), a measure of the nucleus's magnetic strength, is a critical value. The resonance frequency, which is the frequency of electromagnetic radiation required to induce a transition between nuclear spin states, is directly proportional to the strength of the external magnetic field. digitaloceanspaces.com

Below is a table summarizing the reported NMR data for this compound.

Property	Value
Nuclear Spin (I)	7/2
Magnetic Moment (μ/μN)	1.09(4)
Nuclear g-factor (gI)	0.3114
Resonance Frequency (ν₀)	2.37 MHz at 1 T
Relative Sensitivity (vs ¹H)	0.00364 (Constant H₀)
Relative Sensitivity (vs ¹H)	1.1709 (Constant ν₀)
(Data sourced from ChemLin chemlin.org and WebElements webelements.com)

Nuclear Forensics Characterization of Cerium Isotopes

Nuclear forensics involves the analysis of nuclear and other radioactive materials to determine their origin, processing history, and intended use. osti.govllnl.gov Cerium isotopes, including ¹⁴¹Ce, serve as important signatures in this field. As fission products, their presence, abundance, and isotopic ratios can provide critical clues about the source of interdicted nuclear materials. acs.org The unique characteristics of a material, such as its isotopic abundances and elemental concentrations, are termed "signatures" and can link the material to specific locations or processes. acs.org

The analysis of cerium isotopes has been identified as a promising tool for nuclear forensic investigations to help identify the source of unknown nuclear materials. rsc.orgresearchgate.net For instance, a nuclear forensics methodology using machine learning to determine the origin of plutonium samples was improved by including an intra-elemental isotope ratio of cerium. bohrium.com

Determining the isotopic composition of cerium in a sample is a cornerstone of its use in nuclear forensics. This compound is often found in mixtures with other cerium isotopes, such as Cerium-144, in materials from nuclear reactors or fallout. tandfonline.comtandfonline.com Analytical methods have been developed to determine the concentration of ¹⁴¹Ce in the presence of ¹⁴⁴Ce. tandfonline.comtandfonline.com This typically involves a chemical separation of cerium, followed by radiometric measurement. ¹⁴¹Ce can be quantified by measuring its 145-keV gamma-ray peak with a gamma-ray spectrometer, after correcting for contributions from ¹⁴⁴Ce. tandfonline.com

For high-precision measurements, Thermal Ionization Mass Spectrometry (TIMS) is employed. rsc.orgresearchgate.net Advanced TIMS methods have been developed for the precise measurement of cerium isotope ratios. These techniques are challenging due to the isobaric interference of ¹³⁸Ba on ¹³⁸Ce and the large variations in the relative abundances of cerium isotopes. rsc.orgresearchgate.net Novel approaches use specialized emitters and activators to enhance cerium ionization while suppressing interferences, leading to a significant improvement in the reproducibility of Ce isotope ratio measurements. rsc.orgresearchgate.net Such high-precision data is invaluable for distinguishing materials from different origins. iaea.org

The isotopic signature of cerium, combined with its concentration relative to other trace elements, serves as a powerful fingerprint for source attribution in nuclear forensics. acs.orgumsystem.edu The pattern of rare earth elements (REEs), including cerium, can be characteristic of the geological origin of the uranium ore used to produce nuclear material. umsystem.edu

Furthermore, the isotopic ratios of cerium can be altered by the processes the material has undergone. geochemicalperspectivesletters.orggeochemicalperspectivesletters.org For example, variations in the ¹⁴²Ce/¹⁴⁰Ce ratio can be indicative of specific geological or chemical processes. researchgate.net By comparing the detailed isotopic and elemental composition of a seized sample to a database of known materials and processes, investigators can narrow down its potential origin. iaea.org The combination of cerium isotopic data with that of other elements provides a multi-faceted signature, strengthening the confidence of attribution in a nuclear forensic investigation. rsc.orgresearchgate.netiaea.org

Environmental Behavior and Transport Modeling of Cerium 141

Radionuclide Migration in Terrestrial Ecosystems

The movement of Cerium-141 within terrestrial environments, particularly agricultural systems, is significantly influenced by its interaction with soil and subsequent uptake by plants.

This compound exhibits a strong affinity for soil, leading to rapid and substantial adsorption. Research indicates that ¹⁴¹Ce is almost completely adsorbed by soil, with over 93% of it retained within the top 4 centimeters of the surface layer, suggesting limited mobility through the soil profile iaea.orgiaea.org. This strong retention is influenced by various soil properties, including pH and organic matter content researchgate.net. Adsorption kinetics for cerium (including Cerium(III) and Cerium(IV)) on soil generally follow a Pseudo-first-order kinetic model and a Langmuir isotherm model scirp.orgresearchgate.netresearchgate.net. The mechanisms primarily involve ion exchange and surface complexation with soil components nih.gov.

Table 1: this compound Soil Retention Characteristics

Parameter	Value
Percentage retained in surface layer	>93% within 4 cm iaea.orgiaea.org
Adsorption Kinetics Model	Pseudo-first-order scirp.orgresearchgate.net
Adsorption Isotherm Model	Langmuir scirp.orgresearchgate.net
Key Adsorption Mechanisms	Ion exchange, Surface Complexation nih.gov

Studies on the uptake of this compound by plants, such as rice, demonstrate that the primary pathway of absorption is through the roots, followed by subsequent redistribution throughout the plant iaea.orgiaea.org. While cerium can be significantly absorbed by roots and translocated to shoots, the uptake rates by roots are typically much higher than the translocation rates from roots to shoots researchgate.net. For instance, in horseradish, the content of ¹⁴¹Ce(III) was found to be highest in the roots, followed by leaf-stalks, and then leaves nih.govoup.com. This suggests a tendency for cerium to accumulate more in the root system. Microscopic analysis has revealed that ¹⁴¹Ce(III) can penetrate cell membranes and enter mesophyll cells, with deposits observed both extracellularly and intracellularly nih.govoup.com. Furthermore, the presence of ¹⁴¹Ce(III) can negatively impact the metabolism of essential macronutrients in plants, such as potassium (K), calcium (Ca), and magnesium (Mg), potentially leading to deficiencies nih.govoup.commdpi.com.

Table 2: this compound(III) Distribution in Horseradish Organs

Organ	Relative Content of ¹⁴¹Ce(III)
Root	Highest nih.govoup.com
Leaf-stalk	Higher than leaf nih.govoup.com
Leaf	Lowest nih.govoup.com

Table 3: Impact of ¹⁴¹Ce(III) Treatment on Macronutrient Content in Horseradish Roots

Macronutrient	Normal Range (mg kg⁻¹) nih.gov	Content with ¹⁴¹Ce(III) Treatment (mg kg⁻¹) nih.gov
Potassium (K)	3500–6600	3000
Calcium (Ca)	2300–5000	2000
Magnesium (Mg)	500–1300	250

To describe the dynamic behavior of this compound in agricultural settings, particularly in paddy fields, a closed three-compartment model has been effectively applied iaea.orgiaea.org. This model helps in understanding the movement and distribution of the radionuclide among different components of the agricultural ecosystem, such as soil, water, and plants.

Aquatic System Dynamics

In aquatic environments, the behavior of this compound is influenced by various processes that determine its availability and potential for bioaccumulation.

Upon introduction into aquatic ecosystems, this compound undergoes rapid physical and chemical processes, including adsorption, condensation, complexation, and subsequent deposition iaea.orgiaea.org. Cerium ions, including Ce(III) and Ce(IV), can form various complexes in water, with their redox states influencing their speciation and environmental fate frontiersin.orgnih.govresearchgate.netbeilstein-journals.orgmdpi.com. For instance, Ce(III) preferentially coordinates with water as [Ce(H₂O)₉]³⁺, while Ce(IV) can complex with other ligands like bisulfates nih.gov. Adsorption of cerium from aqueous solutions has been studied using various adsorbents, with activated carbon derived from rice straw demonstrating an adsorption capacity of 4.13 mg/g at an optimum pH of 4, following Pseudo-first-order kinetic and Langmuir isotherm models scirp.orgresearchgate.net.

Table 4: Cerium Adsorption Capacity on Activated Carbon from Rice Straw

Adsorbent	Adsorption Capacity (mg/g)	Optimum pH
Activated Carbon (from rice straw)	4.13 scirp.orgresearchgate.net	4 scirp.orgresearchgate.net

Table 5: this compound Bioaccumulation Order in Aquatic Organisms

Organism	Relative Concentration Capability
Hoenwort	Highest iaea.orgiaea.org
Snail	Intermediate iaea.orgiaea.org
Fish	Lowest iaea.orgiaea.org

Multi-Compartment Modeling for Aquatic Environments

Studies investigating the behavior of Ce in simulated aquatic ecosystems reveal that physical and chemical processes such as adsorption, condensation, complexation, and deposition occur rapidly. A significant portion of the Ce introduced into aquatic environments is quickly adsorbed by components like silt, aquatic plants, and animals. Notably, silt exhibits a strong capacity for adsorbing Ce. The ability of different aquatic organisms to concentrate Ce varies, with observed concentrations following a specific order.

Table 1: Concentration Capability of Aquatic Organisms for this compound

Aquatic Organism	Relative Concentration Capability
Hornwort	High
Snail	Medium
Fish	Low

A closed five-compartment model has been effectively utilized to describe the dynamic behavior of Ce within aquatic ecosystems. This contrasts with a closed three-compartment model used for paddy ecosystems, highlighting the complexity of aquatic systems.

Atmospheric Dispersion Studies

Atmospheric dispersion models are essential tools for predicting the movement and fate of radionuclides like Ce released into the atmosphere.

Dispersion Models and Parameterization (e.g., Gaussian, HYSPLIT, WRF-Chem, CAREA)

Several models are employed to simulate atmospheric dispersion:

The Hybrid Single Particle Lagrangian Integrated Trajectory (HYSPLIT) model, developed by the National Oceanic and Atmospheric Administration's (NOAA) Air Resources Laboratory, is widely used for simulating the dispersion and deposition of nuclear materials. It has been applied to model releases from surface-based nuclear detonations and validated against actual fallout measurements from nuclear tests. HYSPLIT has also been used in studies assessing the impact of hypothetical nuclear plant accidents, including radionuclide deposition.

Gaussian dispersion models are utilized to evaluate the atmospheric spread of radioactive contaminants, particularly for continuous releases from nuclear facilities. These models play a role in characterizing atmospheric dispersion conditions for the licensing and siting of nuclear power plants.

The Weather Research and Forecasting (WRF) model, often integrated with chemical transport modules (WRF-Chem), is a versatile meteorological model. It supports various functions, including nesting calculations and parameterizations for cloud microphysics, cumulus clouds, planetary boundary layer, radiation, and land surface processes. WRF-Chem has been instrumental in investigating radionuclide release processes following hypothetical nuclear power plant accidents.

The CAREA atmospheric dispersion model is applied in spatial analysis to assess population exposure to atmospheric contaminants. This model accounts for meteorological conditions, leading to an anisotropic (directionally dependent) distribution of exposure, which differs significantly from the symmetric distributions predicted by simpler proximity models.

Source Term Estimation for Atmospheric Releases

The "source term" is a technical term that defines the accidental release of radioactive material from a nuclear facility into the environment. It encompasses not only the quantity of radioactivity released but also its temporal distribution and its chemical and physical forms. Initial source term estimations are typically derived from air sampling data and the integration of assessed ground deposition.

For instance, following the Chernobyl accident, initial assessments indicated a 100% release of noble gases and between 10% and 20% of more volatile elements like iodine, tellurium, and cesium. The early estimate for released fuel material was 3 ± 1.5%, later revised to 3.5 ± 0.5%, equivalent to 6 tons of fragmented fuel.

More recently, in June 2020, small quantities of artificial radionuclides, including Ce, were detected in Northern Europe. The measured values were close to detection limits and did not pose a health risk. The presence of Ce, characterized as a low volatile fission product with an intermediate half-life of 32.5 days, suggested an origin from a spent primary ion exchange resin following a fuel cladding failure and dispersion within the primary loop. This implies that the event involved relatively recently irradiated materials, with less than a year of decay. Source term estimation methods can involve coupling atmospheric dispersion simulations with environmental monitoring data, where the ratio of monitoring data to dispersion calculation provides an estimate of the source term.

Long-Range Transport and Deposition Processes

Radionuclides released into the atmosphere can undergo long-range transport before deposition, with meteorological conditions playing a significant role. For example, in a hypothetical explosion scenario, radioactive material released into the atmosphere can travel considerable distances and be deposited in remote river basins. Deposition occurs through various pathways, including wet deposition (precipitation of particles and dissolved gases) and dry deposition (of particles or aerosols).

The transport and deposition of cerium oxide nanoparticles, for instance, can be influenced by the presence of natural organic matter, which can enhance their mobility. While factors like wind and water contribute to the post-deposition loss of activity, long-term retention is not consistently correlated with weather conditions. However, experiments have shown that the removal of activity from plants protected from rain can be considerably less compared to those exposed to normal rainfall.

Table 2: Key Properties of this compound

Property	Value	Source
Half-life	32.501 days
Decay Product	Praseodymium-141 (Pr)
Gamma Energy	145.4 keV (monochromatic gamma photon)
Fission Product	Yes
Volatility	Low volatile

Radionuclide Transport in Freshwater Systems

The movement of radionuclides in freshwater systems is governed by a combination of physical and chemical processes.

Factors Affecting Concentrations (Advection, Dilution/Dispersion, Adsorption/Desorption)

Advection: This process involves the transport of radionuclides along with the bulk flow of water. In riverine systems, advection is a primary mechanism responsible for the downstream movement of contaminants.

Dilution/Dispersion: As radionuclides traverse freshwater bodies, their concentrations are reduced through dilution and dispersion. Higher flow rates, characteristic of large rivers, lead to greater dilution and consequently lower concentrations compared to smaller rivers.

Adsorption/Desorption: These processes are critical in controlling the concentration and mobility of radionuclides such as cerium in freshwater environments. Cerium, being a rare earth element, tends to be strongly retained by soil minerals, particularly sesquioxides.

Adsorption refers to the binding of radionuclides to solid phases, including sediments, suspended solids, and organic matter, while desorption is their release back into the aqueous phase.

The partition coefficient (Kd) is a crucial parameter used to estimate the migration potential of contaminants in contact with solid matrices.

Studies on Ce in simulated paddy ecosystems demonstrated its rapid and almost complete adsorption by soil, with over 93% retained within the top 4 cm of the surface layer, indicating limited mobility through the soil column.

In freshwater systems, chemical and biological processes contribute to the concentration of radionuclides. The interaction between radionuclides and sediments can significantly influence their transport distributions and rates.

The mobility of cerium can be affected by changes in salinity; for instance, colloid-facilitated transport of cerium has been observed when cerium is introduced into low salinity fluids. Sediments can also reduce the uptake of dissolved Ce(III) by limiting its presence in pore waters.

The pH of the environment can influence the retention of rare earth elements, including cerium, by soil, with maximum retention typically occurring at pH values between 6-8 and above 11. Plant absorption of these elements is generally negligible, except in acidic soils where they are less precipitated and more water-soluble.

Applications in Scientific Research and Standard Materials Development

Radiotracer Applications in Radiochemical Processes

Ce is utilized as a radiotracer to investigate and optimize radiochemical processes. Its radioactive properties allow for the tracking of cerium's behavior in various chemical separations and analytical methods. For instance, Ce has been employed to study the isolation of cerium prior to its spectrophotometric determination in samples such as cast iron and steel, demonstrating reproducible recoveries with an accuracy of ±2.5 percent capes.gov.br. Tracer studies involving Ce have also been conducted to examine the diffusion of rare earth metals, including cerium isotopes, in materials like copper at elevated temperatures osti.gov.

Development of Calibration Standards and Reference Materials

The predictable decay and distinct gamma emission of Ce make it an ideal candidate for developing various calibration standards and reference materials crucial for nuclear instrumentation and imaging systems.

Gamma-Ray Spectrometer Calibration Sources

Ce is a widely used radionuclide for calibrating gamma-ray spectrometers ezag.comcesio.czezag.comcesio.cz. Its characteristic 145.4 keV gamma-ray peak is particularly useful for energy calibration of detectors, such as sodium iodide (NaI) gamma-ray spectrometers and high-purity germanium (HPGe) detectors researchgate.nettandfonline.comepa.govictp.it. Calibration sources containing Ce are available in various configurations, including thin "scatterless" disks for high-resolution solid-state detectors and rod sources for calibrating well-type NaI(Tl) detectors ezag.comezag.comgammadata.se. These sources are critical for ensuring the accurate identification and quantification of radionuclides in samples by providing a known energy reference epa.govictp.it.

Flood Field Phantoms for Imaging System Performance Evaluation

Ce has been successfully developed as a component for flood field uniformity phantoms, which are essential tools for evaluating the performance of gamma cameras in nuclear medicine tmc.gov.insnmjournals.orgresearchgate.netnih.govresearchgate.netontosight.ai. These phantoms are used to assess the uniformity of response across the detector's field of view, a critical quality control parameter snmjournals.orgnih.govresearchgate.netontosight.ai. A novel Ce-based fillable flood field phantom has been developed as a cost-effective and convenient alternative to commercially available Co sheet phantoms or cumbersome Tc-based fillable phantoms snmjournals.orgresearchgate.netnih.govresearchgate.net. The 145.4 keV gamma energy of Ce is close to the 140 keV gamma energy of Tc, the commonly used radioisotope for gamma camera imaging, making it a suitable surrogate radionuclide snmjournals.orgresearchgate.net. Studies have shown that Ce phantoms provide comparable and consistent integral uniformity results to standard Co phantoms snmjournals.orgresearchgate.netnih.gov. The average integral uniformity values obtained with Ce phantoms were 3.24% and 3.31% for two different detectors, compared to 2.72% and 2.78% with Co phantoms, respectively researchgate.netnih.gov. The longer half-life of Ce (32.5 days) compared to Tc allows for less frequent refilling (every 50 to 60 days), saving time, effort, and reducing radiation exposure for professionals snmjournals.orgresearchgate.net.

Table 1: Comparison of Integral Uniformity for Ce and Co Phantoms

Phantom Type	Detector 1 Average Integral Uniformity (%)	Detector 2 Average Integral Uniformity (%)
Ce	3.24 researchgate.netnih.gov	3.31 researchgate.netnih.gov
Co	2.72 researchgate.netnih.gov	2.78 researchgate.netnih.gov

Fabrication of Miniature Sources for Detector Assessment

Ce is also used in the fabrication of miniature radioactive sources for assessing detector performance. These small sources are valuable for checking the response of various radiation detectors, including Geiger-Müller (GM) and NaI(Tl) detectors ezag.comezag.com. The ability to produce Ce with high radionuclidic purity makes it suitable for such specialized applications nih.gov.

Contributions to Nuclear Forensics Reference Material Libraries

While specific direct mentions of Ce in nuclear forensics reference material libraries were not extensively detailed in the provided search results, its properties as a fission product of uranium and its distinct gamma emission make it a potential candidate for inclusion in such libraries wikipedia.orgsepa.org.uk. Radionuclides like Ce are often analyzed in the context of isotopic analysis to distinguish and quantify different cerium isotopes, which can be relevant in nuclear forensics for identifying the origin and history of nuclear materials tandfonline.com. Reference materials are crucial for calibrating instruments and validating analytical methods used in nuclear forensics to ensure accurate and reliable results.

Role in In Vitro Laboratory Research Studies

Ce, particularly in its complexed forms or as cerium oxide nanoparticles (nanoceria), plays a role in various in vitro laboratory research studies. For instance, Ce has been complexed with 1,4,7,10-tetraazacyclododecane-1,4,7,10-tetramethylenephosphonic acid (DOTMP) to evaluate its in vitro stability and potential as a theranostic agent nih.gov. Studies have shown that Ce-DOTMP exhibits high radiochemical yield and adequate in vitro stability nih.gov.

Beyond its radioactive isotope form, cerium oxide nanoparticles (CeNPs) are extensively studied in vitro for their biological interactions, including their effects on cell viability, antioxidant properties, and potential as drug carriers or vaccine adjuvants mdpi.comnih.govsbmu.ac.iroup.com. While these studies often use stable cerium, the methodologies and insights gained from in vitro research on cerium compounds can inform and complement studies involving radioactive cerium isotopes like Ce, particularly when investigating its behavior in biological systems or its chemical forms for radiotracer applications.

Theoretical and Computational Approaches in Cerium 141 Research

Nuclear Model Calculations for Isotope Production Cross-Sections (e.g., TALYS code)

The production of Cerium-141 is primarily achieved through neutron capture by a stable Cerium-140 target. Predicting the efficiency of this and other potential production pathways relies on accurate calculations of nuclear reaction cross-sections. Nuclear model codes, such as TALYS, are instrumental in this regard. sld.cuiaea.org

TALYS is a versatile software package designed to simulate nuclear reactions. iaea.orgiaea.org It integrates a comprehensive set of nuclear models to predict reaction outcomes for a wide range of energies and target nuclides. sld.cuiaea.org For the production of this compound, TALYS can calculate the cross-section of the ¹⁴⁰Ce(n,γ)¹⁴¹Ce reaction. These calculations typically involve several theoretical models:

Optical Model: This model describes the interaction between the incident neutron and the target nucleus.

Compound Nucleus Model: This model is used to describe the formation and subsequent decay of an excited compound nucleus (¹⁴¹Ce*).

Pre-equilibrium Model: This accounts for reactions that occur before a statistical equilibrium is reached within the compound nucleus.

Researchers have used TALYS to investigate various production routes for ¹⁴¹Ce, including the ¹⁴¹Pr(n,p)¹⁴¹Ce reaction. researchgate.net The code allows for the adjustment of different nuclear level density models to refine the cross-section calculations and compare them with available experimental data. researchgate.net These theoretical calculations are vital for optimizing the production of this compound in nuclear reactors by predicting the ideal neutron energy and flux.

Below is a table showcasing examples of nuclear reactions involved in the production of this compound, which can be modeled using codes like TALYS.

Reaction	Description	Significance
¹⁴⁰Ce(n,γ)¹⁴¹Ce	Neutron capture by Cerium-140.	The most common and efficient method for producing this compound. mdpi.comaps.org
¹⁴¹Pr(n,p)¹⁴¹Ce	A neutron strikes a Praseodymium-141 nucleus, ejecting a proton.	An alternative production route that can be explored and optimized using theoretical cross-section calculations. researchgate.net
¹⁴²Ce(d,dn)¹⁴¹Ce	A deuteron (B1233211) interacts with a Cerium-142 nucleus, resulting in the ejection of a deuteron and a neutron.	A potential production pathway investigated through nuclear model calculations. researchgate.net
¹⁴⁰Ce(d,p)¹⁴¹Ce	A deuteron strikes a Cerium-140 nucleus, and a proton is emitted.	Another deuteron-induced reaction pathway for producing this compound. researchgate.net

Monte Carlo Simulations for Radiation Transport (e.g., MCNPX code)

Understanding the interaction of radiation emitted by this compound (beta particles and gamma rays) with matter is critical for applications in dosimetry, detector design, and shielding. kuet.ac.bd Monte Carlo codes, such as MCNPX (Monte Carlo N-Particle eXtended), are powerful tools for simulating the transport of radiation. iaea.orgresearchgate.net

MCNPX uses probabilistic methods to simulate the journey of individual particles from a source, tracking their interactions with a defined geometry. kuet.ac.bdiaea.org For this compound, a simulation would involve defining its decay characteristics as the radiation source: two beta groups with maximum energies of 574 keV and 432 keV, and a primary gamma ray at 145.4 keV. researchgate.netaps.org

The simulation process involves:

Defining the Geometry: Creating a detailed 3D model of the environment, which could be a detector, a phantom representing human tissue, or a shielding material.

Specifying the Source: Defining the energy spectrum and emission probabilities of the beta particles and gamma rays from this compound.

Tracking Particles: The code then transports each particle through the geometry, simulating interactions like Compton scattering, the photoelectric effect, and pair production for photons, and ionization and scattering for electrons.

Tallying Results: Quantities of interest, such as energy deposition in a specific region (dose), particle flux through a surface (detector response), or particle attenuation, are recorded. kuet.ac.bd

MCNPX simulations are used to calculate dose distributions, design radiation shielding, and calibrate detectors for measuring this compound activity. nih.gov The code's ability to handle complex geometries makes it an invaluable tool for realistic modeling scenarios. kuet.ac.bdresearchgate.net

Electronic Structure Calculations for Isotopic Fractionation (Nuclear Volume and Mass Dependent Effects)

Isotopic fractionation, the partitioning of isotopes between different substances or phases, is influenced by both mass-dependent and mass-independent effects. For heavy elements like cerium, the nuclear volume effect (a mass-independent effect) can be significant. jst.go.jpjst.go.jpresearchgate.net Electronic structure calculations, often based on density functional theory (DFT), are used to predict the equilibrium fractionation of cerium isotopes. jst.go.jpgeochemical-journal.jp

While these studies often focus on stable isotopes (e.g., ¹⁴²Ce/¹⁴⁰Ce), the theoretical principles are applicable to radioactive isotopes like this compound. jst.go.jpjst.go.jp The key factors influencing fractionation are:

Mass-Dependent Fractionation: This arises from differences in vibrational frequencies of molecules containing different isotopes. Heavier isotopes tend to form stronger bonds and accumulate in phases with higher bond force constants.

Nuclear Volume Effect (Field Shift): This effect is caused by the difference in the nuclear charge radius between isotopes. researchgate.net It influences the electron density at the nucleus, particularly the s-electrons, which in turn affects the total electronic energy of the atom. This effect is especially pronounced in redox reactions where there is a change in the electron configuration. jst.go.jpjst.go.jp

For cerium, the nuclear volume effect can counteract the mass-dependent effect in redox reactions. jst.go.jpresearchgate.net Although direct electronic structure calculations for this compound fractionation are not widely reported, insights can be drawn from studies on stable cerium isotopes and from related experimental data, such as ¹⁴¹Pr-Mössbauer spectroscopy, which provides information on the electronic environment around the nucleus resulting from ¹⁴¹Ce decay. jst.go.jpgeochemical-journal.jp These theoretical approaches help in understanding how this compound might behave in geochemical and biochemical systems, where isotopic partitioning can occur.

Advanced Modeling for Environmental Radionuclide Transport and Dispersion

Assessing the environmental fate of this compound released into the atmosphere or aquatic systems requires advanced transport and dispersion models. nih.gov These models are mathematical representations of the physical, chemical, and biological processes that govern the movement of radionuclides. nih.govresearchgate.net

Atmospheric Dispersion Models: In the event of an atmospheric release, models like Gaussian plume or puff models are used to predict the downwind concentration and deposition of this compound. copernicus.orgiaea.org These models incorporate:

Source Term: The amount and rate of ¹⁴¹Ce released.

Meteorological Data: Wind speed, direction, atmospheric stability, and precipitation. iaea.org

Deposition Mechanisms: Dry deposition (gravitational settling) and wet deposition (scavenging by rain or snow). iaea.org

Radioactive Decay: The model accounts for the 32.5-day half-life of this compound.

More complex models may use Lagrangian particle or Eulerian grid approaches to handle complex terrain and varying meteorological conditions. wikipedia.orgiaea.org

Aquatic Transport Models: If this compound is released into a body of water, its transport is governed by processes like advection (transport with the current) and diffusion. ukhsa-protectionservices.org.uk Models for aquatic transport also consider:

Sediment Interaction: Cerium has a tendency to adsorb onto sediment particles. The distribution coefficient (Kd) is a key parameter that describes the partitioning between the dissolved and solid phases. researchgate.netukhsa-protectionservices.org.uk

Particle Scavenging: The removal of radionuclides from the water column through the settling of suspended particles. ukhsa-protectionservices.org.uk

Biological Uptake: The potential for uptake by aquatic organisms.

Integrated models can simulate the entire pathway of this compound through the environment, from its release to its potential incorporation into food chains. nih.govukhsa-protectionservices.org.uk These simulations are crucial for environmental impact assessments and for planning remediation strategies. nih.gov

Uncertainty Analysis in Radiation Physics Models

The predictions from the theoretical and computational models described above are subject to uncertainties. iaea.org Uncertainty analysis is a critical component of modeling, aiming to quantify the confidence in the simulation results. researchgate.net This involves identifying and propagating uncertainties from various sources.

In the context of this compound research, sources of uncertainty include:

Nuclear Data: Uncertainties in nuclear reaction cross-sections, decay data (half-life, emission probabilities), and level densities directly impact the results of TALYS calculations. researchgate.net

Model Parameters: The parameters used within the models (e.g., optical model parameters in TALYS, distribution coefficients in environmental models) are often derived from experiments and have associated uncertainties. researchgate.net

Input Data: For environmental models, uncertainties in meteorological data or release source terms can significantly affect the predictions. copernicus.org

Methods for uncertainty analysis range from simple sensitivity analysis, where the effect of changing one parameter at a time is observed, to more sophisticated stochastic methods. researchgate.netresearchgate.net For instance, in Monte Carlo simulations with codes like MCNPX, uncertainties in nuclear data can be propagated by running multiple simulations with different, randomly sampled data sets from covariance libraries. researchgate.net The result is not a single value but a probability distribution, providing a more complete picture of the expected outcome and its confidence interval. This rigorous approach to uncertainty quantification is essential for the reliable application of modeling results in safety assessments and other critical applications. frontiersin.org

Quality Assurance and Interlaboratory Comparison Studies

Analytical Quality Control in Radiochemical Analysis

Analytical quality control in radiochemical analysis encompasses a set of procedures designed to monitor the performance of analytical methods and instrumentation. For Cerium-141, which is commonly analyzed in environmental matrices such as air, water, soil, vegetation, fish, and milk, gamma spectrometry using high-purity germanium (HPGe) detectors is a widely employed technique. nrc.govnrc.govemsl.comepa.gov

Internal quality control measures are routinely implemented in radiochemistry laboratories. These include:

Routine Replicate Analyses: Performing multiple analyses of the same sample to verify method consistency and instrument operation. wisconsin.govwisconsin.gov

Calibration with Traceable Sources: Daily calibration of instruments using standards traceable to national and international measurement systems, such as those from the National Institute of Standards and Technology (NIST), ensures the accuracy of measurements. wisconsin.govwisconsin.govresearchgate.netcesio.cz

Use of Certified Reference Materials (CRMs): CRMs, which are materials with certified radionuclide concentrations, are essential for internal validation of analytical methods, allowing laboratories to assess accuracy and identify potential biases. researchgate.net

Blank Samples: Analysis of blank samples helps to detect contamination and assess background levels.

Detection Limit Determination: The lower limit of detection (LLD) or minimum detectable activity (MDA) is calculated based on counting statistics, ensuring that reported values are statistically significant. wisconsin.govwisconsin.govresearchgate.net

Precision and Accuracy Evaluation: Laboratories evaluate the precision (repeatability and reproducibility) and accuracy of their measurements, often aiming for calculated biases below a maximum acceptable bias (e.g., 15%) and precision estimator values within acceptable limits (e.g., 20%). researchgate.netresearchgate.net

Control Charts: Shewhart control charts are routinely used to monitor the stability of analytical processes over time, identifying any deviations that may indicate a loss of control. researchgate.net

For samples with high concentrations of other gamma emitters, chemical separation techniques can be employed to isolate this compound and Cerium-144. This radiochemical isolation reduces background interference and significantly improves the sensitivity of the analysis compared to direct gamma spectral analysis, potentially by a factor of 100 or more. epa.gov

Proficiency Testing Programs for Radionuclide Measurement

Proficiency testing (PT) programs serve as an external quality assurance mechanism, allowing laboratories to objectively assess their performance against pre-established criteria through interlaboratory comparisons. mofa.go.jpnpl.co.uk Participation in such programs provides evidence of a laboratory's measurement capabilities and is often a requirement for accreditation bodies, demonstrating a commitment to quality. researchgate.netnpl.co.uk

Several PT programs include this compound as an analyte, particularly in environmental matrices. Notable examples include:

Environmental Resource Associates (ERA) RAD PT Study: This program is frequently utilized by laboratories involved in environmental radiological monitoring. nrc.govwisconsin.gov

Multi-Analytical Performance Evaluation Program (MAPEP): MAPEP is another key program, explicitly listing this compound among the gamma isotopic analytes in various matrices, including liquid and evaporated salt samples. wisconsin.govezag.com

National Physical Laboratory (NPL) Environmental Radioactivity Proficiency Test Exercise: NPL produces PT items, including aqueous samples containing mixtures of alpha, beta, and gamma emitters, with activity concentrations relevant to environmental applications. npl.co.uk

Laboratories participating in these programs submit their measurement results for evaluation. For instance, annual radiological environmental operating reports from nuclear generating plants often include results for this compound and indicate their participation in interlaboratory comparison programs to ensure the precision and accuracy of their measurements. nrc.govnrc.govnrc.gov While specific numerical performance data for this compound across all PT programs are extensive and varied, reports often indicate that results are either quantified or below detection limits, demonstrating the ongoing assessment of analytical capabilities. nrc.govnrc.gov

Interlaboratory Comparison Exercises for Environmental Radionuclide Determination

Interlaboratory comparison exercises (ILCs) are critical for validating analytical methods and ensuring the comparability of radionuclide determination results among different laboratories, especially for environmental samples. mofa.go.jpeuropa.eu These exercises provide a robust means for participating laboratories to evaluate the quality of their measurements relative to other participants and to identify areas for improvement. mofa.go.jp

The International Atomic Energy Agency (IAEA) frequently organizes ILCs as part of initiatives aimed at building confidence and assuring data quality in marine environmental monitoring. mofa.go.jpeuropa.eu While not exclusively focused on this compound, these exercises routinely include it as a target radionuclide due to its presence as a fission product in the environment. nrc.govnrc.govemsl.com

For example, ILCs testing the analytical performance of laboratories monitoring radionuclides in seawater, sediment, and fish have demonstrated that the overwhelming majority of results for various radionuclides, including those commonly found with this compound, are not significantly different from each other. mofa.go.jp A statistical analysis of such results often shows a high level of confidence in the comparability of data, indicating that participating laboratories report reliable results using their regularly applied methods. mofa.go.jp These exercises are vital for maintaining the integrity and consistency of global environmental radioactivity monitoring networks.

Standardization of Analytical Protocols and Reference Data

Standardization of analytical protocols and the use of reliable reference data are paramount in radiochemical analysis to ensure consistency, comparability, and traceability of measurement results. clu-in.org This is particularly important for radionuclides like this compound, where accurate quantification relies on well-defined procedures and fundamental nuclear data.

Key aspects of standardization include:

Documented Analytical Procedures: Laboratories adhere to documented analytical procedures, often developed in accordance with international standards such as ISO/IEC 17025 for testing and calibration laboratories. researchgate.net

Standardized Measurement Techniques: The use of standardized measurement techniques, such as gamma spectrometry with HPGe detectors, contributes to the comparability of results across different facilities. nrc.govemsl.comepa.govresearchgate.net

Guidance Documents: Comprehensive guidance manuals, such as the Multi-Agency Radiological Laboratory Analytical Protocols Manual (MARLAP) and the Multi-Agency Radiation Survey and Site Investigation Manual (MARSSIM), provide detailed recommendations for radiochemical practices. clu-in.org

Reference Materials: The availability and use of certified reference materials (CRMs) and traceable standards are fundamental for method validation, calibration, and ensuring the accuracy of measurements. researchgate.netcesio.cz These materials allow laboratories to verify their analytical capabilities.

Nuclear Reference Data: Accurate nuclear reference data for this compound, including its half-life (32.5 days) and characteristic gamma energies (145.4 keV), are essential for calculations of activity and for identifying the radionuclide in complex spectra. wikipedia.orgstanford.educhemlin.orgresearchgate.netnih.gov Organizations like the IAEA play a significant role in evaluating and disseminating such nuclear data and promoting their use in quality assurance programs for gamma ray spectrometry. iaea.orgiaea.org

The continuous effort towards standardization and the reliance on validated reference data underpin the credibility of this compound measurements in environmental monitoring and research.

Q & A

Q. What are the key nuclear properties of Cerium-141, and how are they experimentally determined?

this compound (Ce-141) exhibits distinct nuclear alignment behaviors under extreme conditions. For example, low-temperature experiments (near absolute zero) enable precise observation of its nuclear spin orientation and emitted radiation patterns. These properties are measured using cryogenic setups with superconducting magnets, as demonstrated in nuclear alignment studies . Methodologically, researchers should calibrate temperature stability (±0.001 K) and employ gamma-ray spectrometry to analyze directional anisotropy in decay emissions.

Q. How is this compound quantified in environmental samples, and what are common sources of error?

Ce-141 is quantified via gamma spectroscopy due to its characteristic 145 keV emission peak. Key steps include:

• Sample preparation (e.g., acid digestion to isolate cerium isotopes).
• Efficiency calibration using certified reference materials.
• Background subtraction to account for interference from other radionuclides (e.g., Ce-144). Common errors arise from self-absorption in dense samples and incomplete decay chain corrections. Statistical tools like chi-square tests are recommended to validate counting reproducibility .

Q. What regulatory limits apply to this compound handling in laboratory settings?

Ce-141 is classified under radiological protection guidelines with an Annual Limit on Intake (ALI) of 10,000 Bq for occupational exposure (see table below). Researchers must monitor airborne activity and adhere to ALARA principles.

Isotope	ALI (Bq)	Derived Air Concentration (Bq/m³)
This compound	10,000	0.01

Institutional protocols should include periodic wipe tests and dosimetry audits .

Advanced Research Questions

Q. How do conflicting data on this compound's environmental retention arise, and how can they be resolved?

Discrepancies in retention studies (e.g., ash samples from incineration) often stem from variable experimental conditions, such as combustion temperature or matrix composition. For instance, Ce-141 release decreases in successive burns due to refractory material saturation . To resolve contradictions:

• Standardize experimental parameters (e.g., 800°C combustion, 2-hour residence time).
• Use tracer isotopes (e.g., Ce-139) to distinguish background vs. experimental activity.
• Apply multivariate regression to identify dominant factors (e.g., pH, organic content).

Q. What advanced methodologies enable the study of Ce-141's biological interactions?

Systemic distribution and excretion kinetics are assessed using:

• In vivo models : Rodent studies with intravenous Ce-141 injection, followed by gamma counting of organs (liver, bone) at timed intervals .
• Compartmental modeling : Fit retention data to bi-exponential decay curves to estimate biological half-lives (e.g., 7-day hepatic clearance).
• Microdosimetry : Monte Carlo simulations to predict radiation dose distribution at cellular levels.

Ethical frameworks (e.g., FINER criteria) must ensure translational relevance and minimize animal use .

Q. How can researchers design robust experiments to investigate Ce-141's nuclear structure?

Nuclear alignment experiments require:

• Ultra-low-temperature systems (≤50 mK) with adiabatic demagnetization refrigeration.
• Polarized neutron beams to probe quadrupole moments.
• Cross-validation with theoretical models (e.g., shell-model calculations for Ce-141’s 58-neutron configuration). Contradictions in spin-parity assignments can arise from detector resolution limits; mitigate this by combining angular correlation measurements with high-purity germanium detectors .

Methodological Best Practices

Q. What are the critical steps for ensuring reproducibility in Ce-141 studies?

• Documentation : Detailed lab notebooks with raw data, calibration dates, and instrument settings (e.g., HPGe detector efficiency curves) .
• Replication : Independent verification of key results (e.g., half-life measurements) across labs.
• Data transparency : Share spectra, decay curves, and statistical codes via repositories like Zenodo.
• Peer review : Pre-submission validation using frameworks like PICO to align hypotheses with experimental outcomes .

Q. How should researchers address contradictions in Ce-141's decay product analyses?

• Error propagation analysis : Quantify uncertainties in daughter nuclide measurements (e.g., Pr-141 yield).
• Inter-laboratory comparisons : Participate in IAEA proficiency tests for isotopic analysis.
• Meta-analysis : Pool data from heterogeneous studies (e.g., different Ge detector geometries) using random-effects models .